Cas no 104344-75-4 (3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid)

• Product Name: 3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid
• CAS No: 104344-75-4
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 176521
• PubChem ID: 842060
• Update Time: 2025-09-18

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-2-benzothiazolyl-
• 3-(Benzothiazol-2-ylamino)-propionic acid
• 3-(1,3-benzothiazol-2-ylamino)propanoate
• beta-Alanine, N-2-benzothiazolyl- (9CI)
• 3-(Benzo[d]thiazol-2-ylamino)propanoicacid
• A907164
• EN300-43293
• Oprea1_324094
• SR-01000325744-1
• TimTec1_008472
• 3-(Benzothiazol-2-ylamino)-propionic acid, AldrichCPR
• SCHEMBL17234165
• Z57069632
• SR-01000325744
• CHEMBL277229
• AKOS000190316
• 104344-75-4
• 3-(Benzo[d]thiazol-2-ylamino)propanoic acid
• 3-(Benzothiazol-2-ylamino)propionic acid
• HMS1558E11
• 3-[(1,3-benzothiazol-2-yl)amino]propanoic acid
• J-001151
• CS-0249373
• 3-(1,3-benzothiazol-2-ylamino)propanoic acid
• Oprea1_761575
• 3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid

• MDL： MFCD00520414
• Inchi： 1S/C10H10N2O2S/c13-9(14)5-6-11-10-12-7-3-1-2-4-8(7)15-10/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： XIDIZOFBBGMQTL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCC(=O)O

Computed Properties

• Exact Mass: 222.04600
• Monoisotopic Mass: 221.038473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.3

Experimental Properties

• Density: g/cm3
• Boiling Point: 423.3°Cat760mmHg
• Flash Point: 209.8°C
• PSA: 90.46000
• LogP: 2.25590

3-(1,3-Benzothiazol-2-yl)aminopropanoic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives